Cas no 339026-93-6 (1H-Imidazo[4,5-b]pyridine, 1-hydroxy-2-(4-methoxyphenyl)-)

• Product Name: 1H-Imidazo[4,5-b]pyridine, 1-hydroxy-2-(4-methoxyphenyl)-
• CAS No: 339026-93-6
• MF: C₁₃H₁₁N₃O₂
• MW: 241.245342493057
• MDL: MFCD00141263
• CID: 5214421
• Update Time: 2026-03-06

1H-Imidazo[4,5-b]pyridine, 1-hydroxy-2-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[4,5-b]pyridine, 1-hydroxy-2-(4-methoxyphenyl)-

• MDL： MFCD00141263
• Inchi： 1S/C13H11N3O2/c1-18-10-6-4-9(5-7-10)13-15-12-11(16(13)17)3-2-8-14-12/h2-8,17H,1H3
• InChI Key： NBUJWRNZNAECII-UHFFFAOYSA-N
• SMILES： C12N=C(C3=CC=C(OC)C=C3)N(O)C1=CC=CN=2

Additional information on 1H-Imidazo[4,5-b]pyridine, 1-hydroxy-2-(4-methoxyphenyl)-

Chemical Profile of 1H-Imidazo[4,5-b]pyridine, 1-hydroxy-2-(4-methoxyphenyl)- (CAS No. 339026-93-6)

The compound 1H-Imidazo[4,5-b]pyridine, 1-hydroxy-2-(4-methoxyphenyl)-, identified by its CAS number 339026-93-6, represents a significant molecule in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic compound belongs to the imidazopyridine class, a structural motif known for its broad biological activity and utility in medicinal chemistry. The presence of both hydroxyl and methoxy substituents on the pyridine ring system introduces unique electronic and steric properties, making it a versatile scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 1H-Imidazo[4,5-b]pyridine, 1-hydroxy-2-(4-methoxyphenyl)- as a key intermediate in the synthesis of bioactive molecules. Studies have demonstrated its role in modulating various biological pathways, particularly those involving kinases and transcription factors. The hydroxyl group at the 1-position and the methoxyphenyl moiety at the 2-position contribute to its interactions with target proteins, enhancing binding affinity and selectivity. This has sparked considerable interest among researchers exploring novel inhibitors for oncological and inflammatory diseases.

In the context of oncology research, imidazopyridines have been extensively studied for their ability to inhibit aberrant signaling pathways associated with cancer cell proliferation. The structural framework of 1H-Imidazo[4,5-b]pyridine, 1-hydroxy-2-(4-methoxyphenyl)- allows for precise modifications that can fine-tune its pharmacokinetic properties. For instance, computational studies have suggested that subtle alterations in the methoxyphenyl ring can significantly enhance its solubility and metabolic stability, crucial factors for drug efficacy and patient compliance.

Moreover, the hydroxyl group at the 1-position provides a site for further functionalization, enabling the attachment of pharmacophores that can enhance target engagement. This flexibility has been exploited in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs), a critical aspect of many diseases. The compound’s ability to interact with PPIs has been particularly noted in preclinical studies focusing on modulating immune checkpoint pathways, which are pivotal in cancer immunotherapy.

From a synthetic chemistry perspective, 1H-Imidazo[4,5-b]pyridine, 1-hydroxy-2-(4-methoxyphenyl)- serves as a valuable building block for constructing more complex scaffolds. The availability of this intermediate has facilitated rapid screening campaigns in medicinal chemistry libraries, allowing researchers to identify hit compounds with promising biological activity. Its synthesis involves well-established methodologies, including cyclization reactions and functional group transformations, making it accessible for large-scale production when needed.

Recent publications have also highlighted the compound’s role in exploring novel therapeutic strategies for neurological disorders. The imidazopyridine core is known to exhibit neuroprotective properties by interacting with receptors and ion channels involved in neuronal signaling. The specific substitution pattern in 1H-Imidazo[4,5-b]pyridine, 1-hydroxy-2-(4-methoxyphenyl)- has been found to modulate these pathways effectively, suggesting its potential as a lead compound for drugs targeting neurodegenerative diseases such as Alzheimer’s and Parkinson’s.

The pharmacological profile of this compound has been further elucidated through x-ray crystallography studies, which provide high-resolution insights into its binding mode with biological targets. These structural details have been instrumental in guiding structure-based drug design efforts aimed at improving potency and reducing off-target effects. The integration of experimental data with computational predictions has allowed for a more rational approach to optimizing lead compounds like 1H-Imidazo[4,5-b]pyridine, 1-hydroxy-2-(4-methoxyphenyl)-.

In conclusion,1H-Imidazo[4,5-b]pyridine, 1-hydroxy-2-(4-methoxyphenyl)- (CAS No. 339026-93-6) stands out as a multifaceted molecule with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable asset in drug discovery programs targeting various diseases. As research continues to uncover new therapeutic applications for imidazopyridines, this compound is poised to play an increasingly important role in developing next-generation therapeutics.